Cas no 69778-83-2 (4-methoxy-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-methoxy-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 69778-83-2
• Molecular Formula: C₅H₇NO₂
• Molecular Weight: 113.1146
• MDL: MFCD00071564
• CID: 90482
• PubChem ID: 24862005

4-methoxy-2,5-dihydro-1H-pyrrol-2-one Properties

Names and Identifiers

• 4-Methoxy-1H-pyrrol-2(5H)-one
• 1,5-Dihydro-4-methoxy-2H-pyrrol-2-on
• 3-methoxy-1,2-dihydropyrrol-5-one
• 4-Methoxy-1,5-dihydro-2H-pyrrol-2-one
• 4-Methoxy-3-pyrrolin-2-one
• 2H-Pyrrol-2-one, 1,5-dihydro-4-methoxy-
• 4-methoxy-1,5-dihydropyrrol-2-one
• TXKQBYYDTLOLHA-UHFFFAOYSA-N
• 4-METHOXY-2,5-DIHYDRO-1H-PYRROL-2-ONE
• 4-Methoxy-3-pyrroline-2-one
• 4-Methoxy-1,5-dihydropyrro-2-one
• GEO
• F9995-0019
• Z1203730872
• 4-Methoxy-3-pyrrolin-2-one, 99%
• BB 0262295
• AB02829
• SCHEMBL145648
• 1H-2-Pyrrolone, 4-methoxy-2,5-dihydro
• MFCD00071564
• SY031224
• AKOS000813752
• EN300-88402
• A836644
• AMY31183
• FG-0404
• 4-Methoxy-1,5-dihydro-2H-pyrrol-2-one #
• CS-W005299
• InChI=1/C5H7NO2/c1-8-4-2-5(7)6-3-4/h2H,3H2,1H3,(H,6,7
• 2H-Pyrrol-2-one,1,5-dihydro-4-Methoxy-
• 69778-83-2
• FT-0618898
• W-200486
• GEO-01727
• DTXSID10341673
• CHEMBL2147272
• 1-Cyclohexylpiperazine; 4-Cyclohexylpiperazine; N-Cyclohexylpiperazine
• BBL103458
• STL557268
• DB-055345

• MDL： MFCD00071564
• InChIKey： TXKQBYYDTLOLHA-UHFFFAOYSA-N
• Inchi： 1S/C5H7NO2/c1-8-4-2-5(7)6-3-4/h2H,3H2,1H3,(H,6,7)
• SMILES： O(C([H])([H])[H])C1=C([H])C(N([H])C1([H])[H])=O
• BRN： 1524505

Computed Properties

• Exact Mass: 113.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 113.047678466g/mol
• Heavy Atom Count: 8
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• LogP: -0.02470
• PSA: 38.33000
• Refractive Index: 1.495
• Boiling Point: 349.6±42.0 °C at 760 mmHg
• Melting Point: 129-132 °C (lit.)
• Flash Point: 165.2±27.9 °C
• Color/Form: White or lens powder
• Solubility: Insoluble in water.
• Density: 1.2±0.1 g/cm3

4-methoxy-2,5-dihydro-1H-pyrrol-2-one Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4-methoxy-2,5-dihydro-1H-pyrrol-2-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%